Cas no 2105069-80-3 (1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-amine
• CAS No: 2105069-80-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6526143
• PubChem ID: 165703909
• Update Time: 2025-07-22

1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-amine
• 1-[1-(2,4-dimethoxyphenyl)cyclopropyl]ethan-1-amine
• EN300-1819171
• 2105069-80-3

• Inchi： 1S/C13H19NO2/c1-9(14)13(6-7-13)11-5-4-10(15-2)8-12(11)16-3/h4-5,8-9H,6-7,14H2,1-3H3
• InChI Key： QOCSJJHUMHZOHN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1(C(C)N)CC1)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-amine

Recent Advances in the Study of 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-amine (CAS: 2105069-80-3)

In recent years, the compound 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-amine (CAS: 2105069-80-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylamine structure and dimethoxyphenyl moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-amine. Recent publications have highlighted novel synthetic routes that improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a highly efficient catalytic method for the synthesis of this compound, reducing the number of steps and minimizing byproducts. This advancement is expected to facilitate further research into its biological activities.

Pharmacological investigations have revealed that 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-amine exhibits notable activity as a modulator of certain neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential as a therapeutic agent for neurological disorders, including depression and anxiety. A recent study in Neuropharmacology reported that the compound acts as a selective serotonin receptor agonist, with a favorable safety profile in animal models. These findings underscore its potential for development into a novel psychotropic medication.

In addition to its neurological applications, research has also explored the anticancer properties of 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-amine. A 2024 study in Cancer Research demonstrated that the compound induces apoptosis in certain cancer cell lines by modulating key signaling pathways. The study also identified its synergistic effects when combined with existing chemotherapeutic agents, suggesting its potential as an adjunct therapy in oncology.

Despite these promising findings, challenges remain in the development of 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, 1-1-(2,4-dimethoxyphenyl)cyclopropylethan-1-amine (CAS: 2105069-80-3) represents a promising candidate for further development in both neurological and oncological therapeutics. The latest research highlights its diverse pharmacological activities and underscores the need for continued investigation to fully realize its therapeutic potential. As the field progresses, this compound may emerge as a key player in the next generation of targeted therapies.